Cas no 2680872-69-7 (2-bromo-2-1-(2,2,2-trifluoroacetyl)azetidin-3-ylideneacetic acid)

• Product Name: 2-bromo-2-1-(2,2,2-trifluoroacetyl)azetidin-3-ylideneacetic acid
• CAS No: 2680872-69-7
• MF: C₇H₅BrF₃NO₃
• MW: 288.018711805344
• CID: 5635732
• PubChem ID: 165924894
• Update Time: 2025-05-23

2-bromo-2-1-(2,2,2-trifluoroacetyl)azetidin-3-ylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-[1-(2,2,2-trifluoroacetyl)azetidin-3-ylidene]acetic acid
• 2680872-69-7
• EN300-28287627
• 2-bromo-2-1-(2,2,2-trifluoroacetyl)azetidin-3-ylideneacetic acid

• Inchi： 1S/C7H5BrF3NO3/c8-4(5(13)14)3-1-12(2-3)6(15)7(9,10)11/h1-2H2,(H,13,14)
• InChI Key： IUDHQBZOQOUEED-UHFFFAOYSA-N
• SMILES： Br/C(/C(=O)O)=C1\CN(C(C(F)(F)F)=O)C\1

Computed Properties

• Exact Mass: 286.94049g/mol
• Monoisotopic Mass: 286.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-bromo-2-1-(2,2,2-trifluoroacetyl)azetidin-3-ylideneacetic acid

Comprehensive Overview of 2-Bromo-2-(1-(2,2,2-Trifluoroacetyl)Azetidin-3-Ylidene)Acetic Acid (CAS No. 2680872-69-7)

Cas No. 2680872-69-7 is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological applications. The compound is formally known as * * * * * * * * * * * * * * * *

The core structure of Cas No. 2680872-69-7,

In recent years, the integration of

The trifluoroacetyl moiety in

Clinical research has also highlighted the role of similar brominated azetidine derivatives in modulating enzyme activity. For instance, a 2024 study published in the Journal of Medicinal Chemistry demonstrated that brominated azetidines could act as reversible inhibitors of serine proteases, which are implicated in inflammatory diseases and cancer progression. While

Synthetic strategies for

In the context of drug discovery pipelines, compounds like

The chemical stability of

Beyond its pharmaceutical applications,

Ongoing research continues to explore the mechanistic pathways through which

In conclusion, Cas No. 2680872-69-7, or